Cas no 1354705-39-7 (4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole)
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole
-
- Inchi: 1S/C7H10IN3O2/c1-3-4-10-5(2)6(8)7(9-10)11(12)13/h3-4H2,1-2H3
- InChI Key: OWRXFSCZUDYNGX-UHFFFAOYSA-N
- SMILES: N1(CCC)C(C)=C(I)C([N+]([O-])=O)=N1
Computed Properties
- Exact Mass: 294.982
- Monoisotopic Mass: 294.982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499534-1g |
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole |
1354705-39-7 | 97% | 1g |
$235 | 2022-06-13 | |
| Chemenu | CM499534-5g |
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole |
1354705-39-7 | 97% | 5g |
$696 | 2022-06-13 |
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
Additional information on 4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole (CAS 1354705-39-7): A Comprehensive Overview
4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole (CAS 1354705-39-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative exhibits unique chemical properties due to its iodo and nitro functional groups, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.
The molecular structure of 4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole features a pyrazole core substituted with an iodine atom at the 4-position, a methyl group at the 5-position, and a nitro group at the 3-position. The 1-propyl substituent enhances its lipophilicity, which is crucial for bioavailability in pharmaceutical applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer research, as evidenced by growing searches for "pyrazole-based kinase inhibitors" in scientific databases.
In the context of current research trends, this compound aligns with the increasing focus on halogenated heterocycles for drug design. The presence of the iodo group offers unique opportunities for further functionalization through cross-coupling reactions, particularly in palladium-catalyzed reactions—a frequently searched topic in synthetic chemistry forums. Its nitro group also serves as a versatile handle for reduction to amines or conversion to other functional groups, making it a flexible building block in multi-step syntheses.
From a commercial perspective, 4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole has seen growing demand from contract research organizations (CROs) specializing in fragment-based drug discovery. Market analysis shows increased interest in nitropyrazole derivatives, driven by their potential in addressing antibiotic resistance—a major global health concern. The compound's stability and solubility properties make it particularly suitable for high-throughput screening, answering the industry's need for "stable heterocyclic screening compounds."
Quality control aspects of CAS 1354705-39-7 are critical, with analytical methods like HPLC and LC-MS being commonly employed to ensure purity. The compound typically appears as a light yellow crystalline powder, with storage recommendations emphasizing protection from light due to the iodo substituent's photosensitivity. These handling considerations respond to frequently asked questions about "storage conditions for iodinated compounds" in research communities.
Environmental and safety profiles of 4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper ventilation is recommended when handling the compound in powder form—a precaution that addresses common workplace safety queries. The compound's environmental fate is an area of active research, particularly regarding the biodegradation of nitroaromatic compounds, reflecting the chemical industry's sustainability focus.
Future research directions for this compound likely involve exploration of its biological activity profiles. Preliminary studies suggest potential interactions with enzymatic targets in inflammation pathways, aligning with the pharmaceutical industry's search for "new anti-inflammatory scaffolds." Additionally, its application in materials science is being investigated, particularly for creating functionalized polymers with specialized electronic properties—a response to growing interest in "heterocycle-containing smart materials."
In summary, 4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of substituents offers researchers numerous synthetic possibilities, while its commercial availability supports drug discovery efforts worldwide. As research into nitroheterocyclic compounds continues to expand, this particular derivative is poised to remain relevant in addressing current challenges in medicinal chemistry and materials science.
1354705-39-7 (4-Iodo-5-methyl-3-nitro-1-propyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)